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  3. (1R,2R,4S,8R,9S,12R)-9-hydroxy-1-methyl-2-[(2R)-6-methylheptan-2-yl]-5-oxatricyclo[6.3.1.04,12]dodecan-6-one
(1R,2R,4S,8R,9S,12R)-9-hydroxy-1-methyl-2-[(2R)-6-methylheptan-2-yl]-5-oxatricyclo[6.3.1.04,12]dodecan-6-one (1R,2R,4S,8R,9S,12R)-9-hydroxy-1-methyl-2-[(2R)-6-methylheptan-2-yl]-5-oxatricyclo[6.3.1.04,12]dodecan-6-one Aplykurodin A is a natural product found in Aplysia kurodai with data available.
Brand Name: Vulcanchem
CAS No.: 101691-10-5
VCID: VC20762343
InChI: InChI=1S/C20H34O3/c1-12(2)6-5-7-13(3)15-11-17-19-14(10-18(22)23-17)16(21)8-9-20(15,19)4/h12-17,19,21H,5-11H2,1-4H3/t13-,14+,15-,16+,17+,19+,20-/m1/s1
SMILES: CC(C)CCCC(C)C1CC2C3C1(CCC(C3CC(=O)O2)O)C
Molecular Formula: C20H34O3
Molecular Weight: 322.5 g/mol

(1R,2R,4S,8R,9S,12R)-9-hydroxy-1-methyl-2-[(2R)-6-methylheptan-2-yl]-5-oxatricyclo[6.3.1.04,12]dodecan-6-one

CAS No.: 101691-10-5

Cat. No.: VC20762343

Molecular Formula: C20H34O3

Molecular Weight: 322.5 g/mol

* For research use only. Not for human or veterinary use.

(1R,2R,4S,8R,9S,12R)-9-hydroxy-1-methyl-2-[(2R)-6-methylheptan-2-yl]-5-oxatricyclo[6.3.1.04,12]dodecan-6-one - 101691-10-5

Specification

Description Aplykurodin A is a natural product found in Aplysia kurodai with data available.
CAS No. 101691-10-5
Molecular Formula C20H34O3
Molecular Weight 322.5 g/mol
IUPAC Name (1R,2R,4S,8R,9S,12R)-9-hydroxy-1-methyl-2-[(2R)-6-methylheptan-2-yl]-5-oxatricyclo[6.3.1.04,12]dodecan-6-one
Standard InChI InChI=1S/C20H34O3/c1-12(2)6-5-7-13(3)15-11-17-19-14(10-18(22)23-17)16(21)8-9-20(15,19)4/h12-17,19,21H,5-11H2,1-4H3/t13-,14+,15-,16+,17+,19+,20-/m1/s1
Standard InChI Key ZMZGVKFGMPZNMA-VZNPGGIZSA-N
Isomeric SMILES C[C@H](CCCC(C)C)[C@H]1C[C@H]2[C@H]3[C@@]1(CC[C@@H]([C@@H]3CC(=O)O2)O)C
SMILES CC(C)CCCC(C)C1CC2C3C1(CCC(C3CC(=O)O2)O)C
Canonical SMILES CC(C)CCCC(C)C1CC2C3C1(CCC(C3CC(=O)O2)O)C

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